3-[(2-{[4-(acetylamino)benzoyl]amino}-3-phenylacryloyl)amino]benzoic acid

• IUPAC Name: 3-[[(E)-2-[(4-acetamidobenzoyl)amino]-3-phenylprop-2-enoyl]amino]benzoic acid
• InChI: InChI=1S/C25H21N3O5/c1-16(29)26-20-12-10-18(11-13-20)23(30)28-22(14-17-6-3-2-4-7-17)24(31)27-21-9-5-8-19(15-21)25(32)33/h2-15H,1H3,(H,26,29)(H,27,31)(H,28,30)(H,32,33)/b22-14+
• InChI Key: FFOQTMKAYUUZBS-HYARGMPZSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)NC(=CC2=CC=CC=C2)C(=O)NC3=CC=CC(=C3)C(=O)O
• Isomeric SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)N/C(=C/C2=CC=CC=C2)/C(=O)NC3=CC=CC(=C3)C(=O)O
• Molecular Formula: C25H21N3O5
• Molecular Weight: 443.5 g/mol

Description

3-[(2-{[4-(acetylamino)benzoyl]amino}-3-phenylacryloyl)amino]benzoic acid, also known as ABPA, is a synthetic compound that belongs to the class of benzamides. It is a potent inhibitor of the proteasome, which is a large protein complex responsible for the degradation of intracellular proteins. ABPA has been extensively studied for its potential role in cancer therapy, as well as its effects on various physiological processes.

Mechanism of Action

3-[(2-{[4-(acetylamino)benzoyl]amino}-3-phenylacryloyl)amino]benzoic acid works by inhibiting the proteasome, which is responsible for the degradation of intracellular proteins. This leads to the accumulation of misfolded proteins, which can induce apoptosis in cancer cells. 3-[(2-{[4-(acetylamino)benzoyl]amino}-3-phenylacryloyl)amino]benzoic acid has also been shown to inhibit the NF-κB pathway, which is involved in the regulation of cell survival and proliferation.
Biochemical and Physiological Effects
In addition to its potential role in cancer therapy, 3-[(2-{[4-(acetylamino)benzoyl]amino}-3-phenylacryloyl)amino]benzoic acid has been shown to have effects on various physiological processes. It has been shown to inhibit the production of inflammatory cytokines, which are involved in the immune response. 3-[(2-{[4-(acetylamino)benzoyl]amino}-3-phenylacryloyl)amino]benzoic acid has also been shown to have anti-angiogenic effects, which may be useful in the treatment of diseases such as macular degeneration.

Advantages and Limitations for Lab Experiments

One advantage of 3-[(2-{[4-(acetylamino)benzoyl]amino}-3-phenylacryloyl)amino]benzoic acid is its potency as a proteasome inhibitor. It has been shown to be more effective than other proteasome inhibitors such as bortezomib. However, one limitation of 3-[(2-{[4-(acetylamino)benzoyl]amino}-3-phenylacryloyl)amino]benzoic acid is its solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research on 3-[(2-{[4-(acetylamino)benzoyl]amino}-3-phenylacryloyl)amino]benzoic acid. One area of interest is the development of more soluble forms of 3-[(2-{[4-(acetylamino)benzoyl]amino}-3-phenylacryloyl)amino]benzoic acid, which could improve its effectiveness in vivo. Another area of interest is the use of 3-[(2-{[4-(acetylamino)benzoyl]amino}-3-phenylacryloyl)amino]benzoic acid in combination with other cancer therapies, such as chemotherapy or radiation therapy. Finally, further research is needed to better understand the mechanisms of action of 3-[(2-{[4-(acetylamino)benzoyl]amino}-3-phenylacryloyl)amino]benzoic acid and its effects on various physiological processes.

Scientific Research Applications

3-[(2-{[4-(acetylamino)benzoyl]amino}-3-phenylacryloyl)amino]benzoic acid has been extensively studied for its potential use in cancer therapy. It has been shown to induce apoptosis, or programmed cell death, in cancer cells, while having minimal effects on normal cells. 3-[(2-{[4-(acetylamino)benzoyl]amino}-3-phenylacryloyl)amino]benzoic acid has also been shown to inhibit the growth of tumors in animal models of cancer.